75-05-8

Acetonitrile

In Stock

• CAS RN:
• 75-05-8

• Formula:
• C2H3N
  CH3CN
  CH3CN
  C2H3N

• InChI:
• InChI=1S/C2H3N/c1-2-3/h1H3

• InChIKey:
• WEVYAHXRMPXWCK-UHFFFAOYSA-N

• LiChrosolv hypergrade is accurately tested for LC-MS suitability, and meet all the requirements of modern LC-MS ionization methods (ESI/APCI - positive and negative mode). Thanks to their low level of ionic background and low ion suppression, LiChrosolv hypergrade solvents provide high reproducibility and high ionization efficiency. The packaging material has been improved to meet LC-MS quality requirements perfectly.
  Acetonitrile, an aliphatic nitrile, is widely used as an organic solvent and intermediate in organic syntheses. It is transparent to UV-visible light, which makes it highly applicable in spectrophotometric and fluorimetric techniques. MeCN is utilized as a mobile phase component in many chromatographic techniques, due to its low viscosity, high elution strength and miscibility in water. It also plays a major role as a...

2,2,2-trifluoro-N'-(2,2,2-trifluoroethanimidoyl)ethanimidamide

Usually In Stock

• CAS RN:
• 675-05-8

• Formula:
• C4H3F6N3

• InChI:
• InChI=1S/C4H3F6N3/c5-3(6,7)1(11)13-2(12)4(8,9)10/h(H3,11,12,13)

• InChIKey:
• XUMRUJGLULMBQP-UHFFFAOYSA-N

• 2,2,2-trifluoro-N'-(2,2,2-trifluoroethanimidoyl)ethanimidamide is a useful research compound. Its molecular formula is C4H3F6N3 and its molecular weight is 207.08 g/mol. The purity is usually 95%.

3-(2-Piperidylmethyl)indole

• CAS RN:
• 5275-05-8

• Formula:
• C14H18N2

• InChI:
• InChI=1S/C14H18N2/c1-2-7-14-13(6-1)11(10-16-14)9-12-5-3-4-8-15-12/h1-2,6-7,10,12,15-16H,3-5,8-9H2

• InChIKey:
• NQAIQKCDQAOHIA-UHFFFAOYSA-N

• 3-(2-Piperidylmethyl)indole is a useful research compound. Its molecular formula is C14H18N2 and its molecular weight is 214.31 g/mol. The purity is usually 95%.

C4Jzg6L3CK

In Stock

• CAS RN:
• 50375-05-8

• Formula:
• C10H12Cl2O2

• InChI:
• InChI=1S/C10H12Cl2O2/c1-3-13-9-6-10(14-4-2)8(12)5-7(9)11/h5-6H,3-4H2,1-2H3

• InChIKey:
• DNJXDEOESPSAQA-UHFFFAOYSA-N

• C4Jzg6L3CK is a useful research compound. Its molecular formula is C10H12Cl2O2 and its molecular weight is 235.10 g/mol. The purity is usually 95%.

N'-(3-chlorobenzylidene)benzohydrazide

In Stock

• CAS RN:
• 39575-05-8

• Formula:
• C14H11ClN2O

• InChI:
• InChI=1S/C14H11ClN2O/c15-13-8-4-5-11(9-13)10-16-17-14(18)12-6-2-1-3-7-12/h1-10H,(H,17,18)/b16-10+

• InChIKey:
• ISYSUJPWVBUSQX-MHWRWJLKSA-N

• N'-(3-chlorobenzylidene)benzohydrazide is a useful research compound. Its molecular formula is C14H11ClN2O and its molecular weight is 258.70 g/mol. The purity is usually 95%.

1-(2-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 63675-05-8

• Formula:
• C12H12ClNO3

• InChI:
• InChI=1S/C12H12ClNO3/c1-7-2-3-10(9(13)4-7)14-6-8(12(16)17)5-11(14)15/h2-4,8H,5-6H2,1H3,(H,16,17)

• InChIKey:
• BEQCUNOZQUWDBX-UHFFFAOYSA-N

• 1-(2-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68. The purity is usually 95%.

7H-Dibenzo(a,g)carbazole, 9-chloro-

• CAS RN:
• 21075-05-8

• Formula:
• C20H12ClN

• InChI:
• InChI=1S/C20H12ClN/c21-14-8-5-13-6-9-16-19-15-4-2-1-3-12(15)7-10-18(19)22-20(16)17(13)11-14/h1-11,22H

• InChIKey:
• HHYJWHXQJSJFQW-UHFFFAOYSA-N

• 7H-Dibenzo(a,g)carbazole, 9-chloro-, also known as 7H-Dibenzo(a,g)carbazole, 9-chloro-, is a useful research compound. Its molecular formula is C20H12ClN and its molecular weight is 301.8 g/mol. The purity is usually 95%.

Pyracrine phosphate

• CAS RN:
• 76975-05-8

• Formula:
• C30H37N4O6P

• InChI:
• InChI=1S/C30H34N4O2.H3O4P/c1-36-24-10-11-28-26(18-24)29(25-8-2-3-9-27(25)32-28)31-23-16-21(19-33-12-4-5-13-33)30(35)22(17-23)20-34-14-6-7-15-34;1-5(2,3)4/h2-3,8-11,16-18,35H,4-7,12-15,19-20H2,1H3,(H,31,32);(H3,1,2,3,4)

• InChIKey:
• WVDBZSVWZYZZAU-UHFFFAOYSA-N

• Pyracrine phosphate, also known as Pyracrine phosphate, is a useful research compound. Its molecular formula is C30H37N4O6P and its molecular weight is 580.6 g/mol. The purity is usually 95%.

(2R,5R)-1-(tert-butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid

In Stock

• CAS RN:
• 296775-05-8

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-7-5-6-8(9(13)14)12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m1/s1

• InChIKey:
• BSAYEGDCKUEPNE-HTQZYQBOSA-N

• (2R,5R)-1-(tert-butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.27. The purity is usually 95%.

14-Methoxy-5-methylmorphinone

• CAS RN:
• 131575-05-8

• Formula:
• C19H21NO4

• InChI:
• InChI=1S/C19H21NO4/c1-17-14(22)6-7-19(23-3)13-10-11-4-5-12(21)16(24-17)15(11)18(17,19)8-9-20(13)2/h4-7,13,21H,8-10H2,1-3H3/t13-,17+,18+,19-/m1/s1

• InChIKey:
• JKELTUCLNKDILE-WEZQJLTASA-N

• 14-Methoxy-5-methylmorphinone, also known as 14-Methoxy-5-methylmorphinone, is a useful research compound. Its molecular formula is C19H21NO4 and its molecular weight is 327.4 g/mol. The purity is usually 95%.

3-[(2E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyanoprop-2-enoylamino]benzoic acid

Usually In Stock

• CAS RN:
• 380475-05-8

• Formula:
• C19H15BrN2O5

• InChI:
• InChI=1S/C19H15BrN2O5/c1-26-16-8-11(7-15(20)17(16)27-2)6-13(10-21)18(23)22-14-5-3-4-12(9-14)19(24)25/h3-9H,1-2H3,(H,22,23)(H,24,25)/b13-6+

• InChIKey:
• BWHUVLHWBGYLBD-UHFFFAOYSA-N

• 3-[(2E)-3-(3-bromo-4,5-dimethoxyphenyl)-2-cyanoprop-2-enoylamino]benzoic acid is a useful research compound. Its molecular formula is C19H15BrN2O5 and its molecular weight is 431.242. The purity is usually 95%.

5-Fluoro-2-piperidin-2-YL-1H-benzoimidazole

In Stock

• CAS RN:
• 885275-05-8

• Formula:
• C12H14FN3

• InChI:
• InChI=1S/C12H14FN3/c13-8-4-5-9-11(7-8)16-12(15-9)10-3-1-2-6-14-10/h4-5,7,10,14H,1-3,6H2,(H,15,16)

• InChIKey:
• WHFCKKIVCAMLFF-UHFFFAOYSA-N

• 5-Fluoro-2-piperidin-2-YL-1H-benzoimidazole is a useful research compound. Its molecular formula is C12H14FN3 and its molecular weight is 219.26 g/mol. The purity is usually 95%.

2,5-Dimethyl-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-05-8

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-16-6-7-17(2)20(14-16)21(23)19-10-8-18(9-11-19)15-22-12-4-3-5-13-22/h6-11,14H,3-5,12-13,15H2,1-2H3

• InChIKey:
• HBBJRNQOSIQFPB-UHFFFAOYSA-N

• 2,5-Dimethyl-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

2-bromo-4-methyl-1,3-oxazole-5-carbonitrile

In Stock

• CAS RN:
• 1823375-05-8

• Formula:
• C5H3BrN2O

• 2-bromo-4-methyl-1,3-oxazole-5-carbonitrile is a useful research compound. Its molecular formula is C5H3BrN2O and its molecular weight is 187. The purity is usually 95%.

1-(2,6-dichlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 1014075-05-8

• Formula:
• C19H18Cl2N6O2

• InChI:
• InChI=1S/C19H18Cl2N6O2/c1-10-8-11(2)27(23-10)18-22-16-15(24(18)3)17(28)26(19(29)25(16)4)9-12-13(20)6-5-7-14(12)21/h5-8H,9H2,1-4H3

• InChIKey:
• BATKNWQMZLEVDU-UHFFFAOYSA-N

• 1-(2,6-dichlorobenzyl)-8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H18Cl2N6O2 and its molecular weight is 433.29. The purity is usually 95%.

1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(4-bromophenyl)ethanone

In Stock

• CAS RN:
• 1797875-05-8

• Formula:
• C15H16BrNO

• InChI:
• InChI=1S/C15H16BrNO/c16-12-6-4-11(5-7-12)10-15(18)17-13-2-1-3-14(17)9-8-13/h1-2,4-7,13-14H,3,8-10H2

• InChIKey:
• UCSFNJITDSFDOV-UHFFFAOYSA-N

• 1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(4-bromophenyl)ethanone is a useful research compound. Its molecular formula is C15H16BrNO and its molecular weight is 306.203. The purity is usually 95%.

6-Cyanopyridine-2-sulfonyl fluoride

In Stock

• CAS RN:
• 2219375-05-8

• Formula:
• C6H3FN2O2S

• InChI:
• InChI=1S/C6H3FN2O2S/c7-12(10,11)6-3-1-2-5(4-8)9-6/h1-3H

• InChIKey:
• KXOMDPMYIPZNJT-UHFFFAOYSA-N

• 6-Cyanopyridine-2-sulfonyl fluoride is a useful research compound. Its molecular formula is C6H3FN2O2S and its molecular weight is 186.16. The purity is usually 95%.

[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-cyclopentylmethanone

Usually In Stock

• CAS RN:
• 2379975-05-8

• Formula:
• C16H22BrN3O2

• InChI:
• InChI=1S/C16H22BrN3O2/c17-14-8-18-16(19-9-14)22-11-12-4-3-7-20(10-12)15(21)13-5-1-2-6-13/h8-9,12-13H,1-7,10-11H2

• InChIKey:
• JDYSHSHQZJGIRG-UHFFFAOYSA-N

• [3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-cyclopentylmethanone is a useful research compound. Its molecular formula is C16H22BrN3O2 and its molecular weight is 368.275. The purity is usually 95%.

5-Fluoro-2-(2-piperidinyl)-1h-benzimidazole dihydrochloride

• CAS RN:
• 1185399-19-2; 885275-05-8

• Formula:
• C12H16Cl2FN3

• InChI:
• InChI=1S/C12H14FN3.2ClH/c13-8-4-5-9-11(7-8)16-12(15-9)10-3-1-2-6-14-10;;/h4-5,7,10,14H,1-3,6H2,(H,15,16);2*1H

• InChIKey:
• AIGRQHWPFJOABF-UHFFFAOYSA-N

• 5-Fluoro-2-(2-piperidinyl)-1h-benzimidazole dihydrochloride is a useful research compound. Its molecular formula is C12H16Cl2FN3 and its molecular weight is 292.18. The purity is usually 95%.

(2R,5R)-1-(tert-butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid

• CAS RN:
• 1657030-28-8; 296775-05-8

• Formula:
• C11H19NO4

• InChI:
• InChI=1S/C11H19NO4/c1-7-5-6-8(9(13)14)12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m1/s1

• InChIKey:
• BSAYEGDCKUEPNE-HTQZYQBOSA-N

• (2R,5R)-1-(tert-butoxycarbonyl)-5-methylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.276. The purity is usually 95%.